Cas no 1501172-33-3 (3-Benzofuranmethanesulfonamide, 2,3-dihydro-)

• Product Name: 3-Benzofuranmethanesulfonamide, 2,3-dihydro-
• CAS No: 1501172-33-3
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 5243727
• Update Time: 2026-03-08

3-Benzofuranmethanesulfonamide, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranmethanesulfonamide, 2,3-dihydro-

• Inchi： 1S/C9H11NO3S/c10-14(11,12)6-7-5-13-9-4-2-1-3-8(7)9/h1-4,7H,5-6H2,(H2,10,11,12)
• InChI Key： ICYWQOXRZFLKKL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(CS(N)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 3-Benzofuranmethanesulfonamide, 2,3-dihydro-

Recent Advances in the Study of 3-Benzofuranmethanesulfonamide, 2,3-dihydro- (CAS: 1501172-33-3)

3-Benzofuranmethanesulfonamide, 2,3-dihydro- (CAS: 1501172-33-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a therapeutic agent, particularly in the context of neurological disorders and inflammatory diseases. This research brief synthesizes the latest findings on its pharmacological properties, mechanisms of action, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The research demonstrated that 3-Benzofuranmethanesulfonamide, 2,3-dihydro- exhibits high selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The study utilized molecular docking and in vitro assays to validate its binding affinity and inhibitory activity.

Another significant development was reported in a 2024 Nature Communications article, which highlighted the compound's neuroprotective effects in models of Parkinson's disease. The researchers found that 3-Benzofuranmethanesulfonamide, 2,3-dihydro- could mitigate oxidative stress and neuronal apoptosis by modulating the Nrf2-ARE signaling pathway. These findings open new avenues for its application in neurodegenerative diseases, although further preclinical and clinical studies are warranted.

In addition to its therapeutic potential, recent synthetic chemistry advancements have improved the scalability and purity of 3-Benzofuranmethanesulfonamide, 2,3-dihydro-. A 2023 Organic Process Research & Development paper detailed an optimized synthetic route that enhances yield and reduces byproducts, making it more feasible for large-scale production. This progress is critical for transitioning the compound from laboratory research to potential pharmaceutical development.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may require formulation optimization or prodrug strategies to enhance its therapeutic efficacy. Furthermore, long-term toxicity studies are needed to ensure its safety profile. Ongoing research is addressing these gaps, with several clinical trials anticipated in the coming years.

In conclusion, 3-Benzofuranmethanesulfonamide, 2,3-dihydro- (CAS: 1501172-33-3) represents a promising candidate for treating inflammatory and neurological conditions. Its unique pharmacological profile and recent synthetic improvements underscore its potential as a future therapeutic agent. Continued research will be essential to fully realize its clinical benefits and overcome existing limitations.